(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-6-nitro-1,3-benzothiazol-2-ylidene)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C17H15N3O5S2/c1-3-19-13-9-8-11(20(22)23)10-14(13)26-17(19)18-16(21)12-6-4-5-7-15(12)27(2,24)25/h4-10H,3H2,1-2H3
• InChI Key: NUZCWKCVYOKHLH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C17H15N3O5S2
• Molecular Weight: 405.5 g/mol

Description

(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields including medicine, biochemistry, and pharmacology. This compound is commonly referred to as EMIQ, and it is a synthetic derivative of benzo[d]thiazole.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Studies have focused on the synthesis and characterization of novel compounds and complexes that exhibit significant biological and chemical properties. For instance, new nitro and sulfonamide derivatives have been synthesized by cyclocondensation, showing improved procedures for the preparation of intermediate benzamides containing a sulfamoyl group via selective acylation (Shlenev et al., 2017). Additionally, investigations into the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles have yielded various aminothiazole and aminooxazole derivatives, underscoring the utility of these compounds in synthesizing biologically active molecules (Fahim & Ismael, 2021).

Antimicrobial and Antiparasitic Activity

Thiazolides, including compounds related to "(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide," have been identified as a novel class of anti-infective agents. These compounds exhibit broad-spectrum activity against intestinal intracellular and extracellular protozoan parasites, bacteria, and viruses. For example, thiazolides have shown effectiveness against Giardia lamblia trophozoites in both axenic culture conditions and co-culture with human cancer colon cell lines (Müller et al., 2006). This indicates the potential of such compounds in treating a variety of parasitic infections.

Luminescence Sensing Properties

Research has also extended into the synthesis of metal complexes containing bis(thiabendazole) moieties, demonstrating the luminescence sensing properties of these complexes. These studies reveal the potential application of these compounds in developing high selectivity and sensitivity fluorescent chemosensors for detecting various substances, including ethylene glycol and metal ions like Fe3+/Cu2+ (Shi et al., 2020).